molecular formula C18H18ClN5O B6446811 3-chloro-4-[(1-{pyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine CAS No. 2640974-89-4

3-chloro-4-[(1-{pyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine

Cat. No. B6446811
CAS RN: 2640974-89-4
M. Wt: 355.8 g/mol
InChI Key: BKTRWKAAMSZSCC-UHFFFAOYSA-N
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Description

The compound “3-chloro-4-[(1-{pyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine” is a complex organic molecule. It is likely to be a white powder . It has a degree of lipophilicity, which means it has an affinity for a lipid environment and can diffuse easily into cells .


Synthesis Analysis

The synthesis of this compound could involve various solvents, catalysts, and the use of microwave irradiation . The reaction might involve the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group .


Molecular Structure Analysis

The molecular structure of this compound is complex and likely involves multiple rings and functional groups . The structure of the compound was confirmed by elemental and spectral analyses .


Chemical Reactions Analysis

This compound may be involved in various chemical reactions. For example, it may be used as a CDK2 inhibitor in cancer treatment . The compound may also undergo various transformations, such as condensation, cyclization, and methylation .


Physical And Chemical Properties Analysis

The compound is likely to be a white powder . It has a degree of lipophilicity, which allows it to diffuse easily into cells . The compound’s NMR spectrum has been reported .

Scientific Research Applications

CDK2 Inhibition for Cancer Treatment

This compound has been used in the synthesis of novel CDK2 inhibitors, which are appealing targets for cancer treatment . These inhibitors target tumor cells in a selective manner . A new set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds were designed and synthesized as novel CDK2 targeting compounds .

Anti-proliferative Activity

The synthesized compounds have shown superior cytotoxic activities against MCF-7 and HCT-116 with IC 50 range (45–97 nM) and (6–99 nM), respectively, and moderate activity against HepG-2 with IC 50 range of (48–90 nM) compared to sorafenib .

Cell Cycle Alteration

The compound has shown significant alteration in cell cycle progression . This could be useful in the treatment of diseases where cell cycle regulation is disrupted, such as cancer.

Apoptosis Induction

The compound has been found to induce apoptosis within HCT cells . Apoptosis, or programmed cell death, is a crucial process in cancer treatment as it can lead to the death of cancer cells.

Molecular Docking Simulation

The compound has been used in molecular docking simulation to confirm the good fit into the CDK2 active site . This helps in the design of more effective drugs.

Antibacterial Activity

Derivatives of the compound have been analyzed for their antibacterial activity against Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa and Bacillus subtilis .

Antifungal Activity

The compound has also been tested for its antifungal activity against Aspergillus flavus, Aspergillus fumigates, Candida albicans, Penicillium marneffei and Trichophyton mentagrophytes .

Structure-based Hybridization

The compound has been used in a structure-based hybridization approach for the discovery and optimization of new inhibitors .

Mechanism of Action

The compound is likely to act as a CDK2 inhibitor, making it a potential target for cancer treatment . It may exert its effects by altering cell cycle progression and inducing apoptosis within cells . Molecular docking simulation confirmed the good fit into the CDK2 active site through essential hydrogen bonding with Leu83 .

Future Directions

The compound has shown promise as a CDK2 inhibitor, suggesting potential applications in cancer treatment . Future research could focus on further investigating its anticancer activity, optimizing its synthesis, and exploring its potential therapeutic applications .

properties

IUPAC Name

4-[4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]pyrido[3,4-d]pyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18ClN5O/c19-15-9-20-6-2-17(15)25-11-13-3-7-24(8-4-13)18-14-1-5-21-10-16(14)22-12-23-18/h1-2,5-6,9-10,12-13H,3-4,7-8,11H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BKTRWKAAMSZSCC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1COC2=C(C=NC=C2)Cl)C3=NC=NC4=C3C=CN=C4
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18ClN5O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

355.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Chloro-4-[(1-{pyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine

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